Cas no 2034456-48-7 (5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione)

• Product Name: 5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione
• CAS No: 2034456-48-7
• MF: C₁₂H₁₁F₃N₂O₃S
• MW: 320.287552118301
• CID: 5334586
• Update Time: 2025-06-03

5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• (2,2-dioxido-2-thia-5-azabicyclo[2.2.1]heptan-5-yl)(6-(trifluoromethyl)pyridin-3-yl)methanone
• (2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptan-5-yl)-[6-(trifluoromethyl)pyridin-3-yl]methanone
• 5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

• Inchi： 1S/C12H11F3N2O3S/c13-12(14,15)10-2-1-7(4-16-10)11(18)17-5-9-3-8(17)6-21(9,19)20/h1-2,4,8-9H,3,5-6H2
• InChI Key： VIQAANRYSTUMTG-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2C(C1C=NC(C(F)(F)F)=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 543
• XLogP3: 0.6
• Topological Polar Surface Area: 75.7

Additional information on 5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione

5-[6-(Trifluoromethyl)Pyridine-3-Carbonyl]-2Lambda6-Thia-5-Azabicyclo[2.2.1]Heptane-2,2-Dione: A Comprehensive Overview

The compound with CAS No. 2034456-48-7, commonly referred to as 5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

At its core, this molecule features a bicyclic structure with a thiaazabicyclo framework, which is known for its stability and versatility in chemical reactions. The presence of the trifluoromethyl group on the pyridine ring introduces additional electronic and steric effects, making it a valuable component in the synthesis of complex organic compounds.

Recent studies have highlighted the importance of this compound in the development of novel materials for electronic applications. Researchers have explored its role in creating advanced polymers and composites that exhibit enhanced thermal stability and mechanical properties. For instance, a study published in *Advanced Materials* demonstrated how this compound can be used as a building block for high-performance polymer electrolytes in lithium-ion batteries.

The synthesis of 5-[6-(trifluoromethyl)pyridine-3-carbonyl]-2lambda6-thia-5-azabicyclo[2.2.1]heptane-2,2-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the final product, making it more accessible for industrial applications.

In addition to its role in materials science, this compound has also found applications in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a potential candidate for drug delivery systems or as a component in bioactive molecules.

From an environmental perspective, the production and handling of this compound are conducted under strict safety protocols to ensure minimal environmental impact. Its stability under various conditions makes it suitable for use in both laboratory and industrial settings without posing significant risks.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound while optimizing its synthesis processes for greater efficiency and sustainability. Collaborative efforts between academic institutions and industry leaders are expected to unlock new potentials for this versatile molecule.